4-(2-(2-methyl-4-oxo-7-(p-tolyl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamido)benzamide

• IUPAC Name: 4-[[2-[2-methyl-7-(4-methylphenyl)-4-oxo-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetyl]amino]benzamide
• InChI: InChI=1S/C22H19N5O3S/c1-12-3-5-14(6-4-12)18-20-19(24-13(2)31-20)22(30)27(26-18)11-17(28)25-16-9-7-15(8-10-16)21(23)29/h3-10H,11H2,1-2H3,(H2,23,29)(H,25,28)
• InChI Key: JKMOQQNQEXJHGB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C(=O)C3=C2SC(=N3)C)CC(=O)NC4=CC=C(C=C4)C(=O)N
• Molecular Formula: C22H19N5O3S
• Molecular Weight: 433.5 g/mol
• CAS No.: 941949-15-1

Description

4-(2-(2-methyl-4-oxo-7-(p-tolyl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamido)benzamide is a useful research compound. Its molecular formula is C22H19N5O3S and its molecular weight is 433.49. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Research efforts have been directed toward synthesizing new heterocyclic compounds, as they play a crucial role in the development of pharmaceuticals and agrochemicals. For instance, the use of activated nitriles has facilitated the synthesis of various heterocyclic compounds, including thiazole, pyrazole, and pyrimidine derivatives. These compounds are characterized by their unique structures and potential biological activities, underlining the importance of heterocyclic chemistry in drug discovery and development (Fadda, Mukhtar, & Refat, 2012).

Antimicrobial and Antitumor Activities

The antimicrobial and antitumor activities of heterocyclic compounds based on thiazole and pyrazole derivatives have been extensively studied. For example, new thiazole and pyrazole derivatives have shown promising antimicrobial activities, highlighting their potential as leads in the development of new antimicrobial agents (Gouda, Berghot, Abd El-Ghani, & Khalil, 2010). Additionally, thienopyrimidine derivatives have exhibited pronounced antimicrobial activity, further demonstrating the therapeutic potential of heterocyclic compounds (Bhuiyan et al., 2006).

Insecticidal Properties

The development of heterocyclic compounds incorporating a thiadiazole moiety has also been explored for their insecticidal properties. Such research is pivotal in identifying new compounds that can be used in pest management strategies to protect crops and improve agricultural productivity (Fadda et al., 2017).

Antioxidant Activities

Furthermore, novel benzodifuranyl derivatives and other heterocyclic compounds have been synthesized and evaluated for their antioxidant activities. These studies are essential in discovering new antioxidants that can mitigate oxidative stress-related diseases (Ahmad et al., 2012).